Cas no 1461713-91-6 (3-(azepan-2-yl)-5-isopropyl-1,2,4-oxadiazole;hydrochloride)

• Product Name: 3-(azepan-2-yl)-5-isopropyl-1,2,4-oxadiazole;hydrochloride
• CAS No: 1461713-91-6
• MF: C₁₁H₂₀ClN₃O
• MW: 245.749001502991
• CID: 4601174
• PubChem ID: 75480785
• Update Time: 2025-08-02

3-(azepan-2-yl)-5-isopropyl-1,2,4-oxadiazole;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]azepane hydrochloride
• 3-(azepan-2-yl)-5-isopropyl-1,2,4-oxadiazole;hydrochloride

• Inchi： 1S/C11H19N3O.ClH/c1-8(2)11-13-10(14-15-11)9-6-4-3-5-7-12-9;/h8-9,12H,3-7H2,1-2H3;1H
• InChI Key： OFCPXQYZJVKYLQ-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C2NCCCCC2)N=1)(C)C.Cl

Additional information on 3-(azepan-2-yl)-5-isopropyl-1,2,4-oxadiazole;hydrochloride

Comprehensive Overview of 3-(azepan-2-yl)-5-isopropyl-1,2,4-oxadiazole hydrochloride (CAS No. 1461713-91-6)

The compound 3-(azepan-2-yl)-5-isopropyl-1,2,4-oxadiazole hydrochloride (CAS No. 1461713-91-6) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an azepane ring and an isopropyl-substituted 1,2,4-oxadiazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 3-(azepan-2-yl)-5-isopropyl-1,2,4-oxadiazole hydrochloride has surged, driven by advancements in drug discovery and medicinal chemistry. This compound's azepane ring contributes to its lipophilicity, which is crucial for membrane permeability—a key factor in drug bioavailability. Meanwhile, the 1,2,4-oxadiazole group is known for its stability and ability to participate in hydrogen bonding, enhancing its binding affinity to target proteins.

One of the most frequently searched questions in the field is: "What are the applications of 1,2,4-oxadiazole derivatives in medicine?" This reflects the growing interest in the therapeutic potential of such compounds. 3-(azepan-2-yl)-5-isopropyl-1,2,4-oxadiazole hydrochloride is being explored for its role in modulating central nervous system (CNS) disorders, owing to its ability to cross the blood-brain barrier. Additionally, its isopropyl substituent may influence its pharmacokinetic properties, making it a subject of optimization studies in preclinical research.

From a synthetic chemistry perspective, the preparation of 3-(azepan-2-yl)-5-isopropyl-1,2,4-oxadiazole hydrochloride involves multi-step reactions, including cyclization and salt formation. The hydrochloride salt form improves its solubility, a critical factor for formulation development. Researchers are also investigating its stability under various pH conditions, as this impacts its shelf life and efficacy in vivo.

Another trending topic in the scientific community is the computational modeling of heterocyclic compounds to predict their bioactivity. 3-(azepan-2-yl)-5-isopropyl-1,2,4-oxadiazole hydrochloride has been the subject of molecular docking studies to identify potential binding sites on target proteins. These in silico approaches accelerate drug discovery by narrowing down candidates for further experimental validation.

In conclusion, 3-(azepan-2-yl)-5-isopropyl-1,2,4-oxadiazole hydrochloride (CAS No. 1461713-91-6) represents a versatile and promising compound in modern chemistry and pharmacology. Its structural features, combined with its potential applications in CNS therapeutics and drug design, make it a focal point for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in the future.